Cas no 1004194-55-1 (2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

2-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid is a nitro-substituted pyrazole derivative with a benzoic acid functional group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive nitro and carboxyl groups, which allow for further functionalization. The pyrazole core contributes to its stability and versatility in heterocyclic chemistry applications. Its structural features may also lend themselves to biological activity studies, particularly in drug discovery targeting enzyme inhibition or receptor modulation. The compound's well-defined molecular architecture facilitates precise modifications, making it a valuable scaffold for research in medicinal chemistry and material science. Proper handling is advised due to the presence of the nitro group.

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid structure

1004194-55-1 structure

Product Name:2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

CAS No:1004194-55-1

MF:C₁₂H₁₁N₃O₄

MW:261.233442544937

MDL:MFCD04969106

CID:3058556

PubChem ID:7017443

Update Time:2025-05-27

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid
- AKOS B018509
- ART-CHEM-BB B018509
- 2-((5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL)BENZOIC ACID
- 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
- EN300-229311
- MFCD04969106
- 1004194-55-1
- AKOS000307384
- 2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
- 2-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzoic acid
- STK312393
- EQB19455
- CS-0280727
- MDL： MFCD04969106
- Inchi： 1S/C12H11N3O4/c1-8-6-11(15(18)19)13-14(8)7-9-4-2-3-5-10(9)12(16)17/h2-6H,7H2,1H3,(H,16,17)
- InChI Key： BIOOMQZEIOGAFN-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

Exact Mass: 261.074956g/mol
Monoisotopic Mass: 261.074956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 261.23g/mol
XLogP3: 1.9
Topological Polar Surface Area: 101Å²

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>

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Matrix Scientific	202957-0.500g	2-[(5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid	1004194-55-1		0.500g	$545.00	2023-09-10
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